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Compound of Interest

Compound Name: Ammonium dihydrogen arsenate

Cat. No.: B083941 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the aqueous solubility of

ammonium dihydrogen arsenate (NH₄H₂AsO₄). The information is curated for professionals

in research and development, offering quantitative data, detailed experimental methodologies,

and a visual representation of the solubility determination process.

Core Data: Solubility Profile
Ammonium dihydrogen arsenate, an inorganic compound, exhibits significant solubility in

water, which is highly dependent on temperature. The following table summarizes the

quantitative solubility data, presenting the mass of solute that can be dissolved in 100 milliliters

of water at various temperatures.

Temperature (°C) Solubility ( g/100 mL)

0 33.7

20 48.7

40 63.8

60 83.0

80 107.0

90 122.0
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Data compiled from available chemical databases.[1] Several sources confirm the solubility at

0°C to be 337.4 mg/mL, which is equivalent to 33.74 g/100 mL.[1][2][3][4][5][6][7][8]

Experimental Protocol: Determination of Solubility
The following is a detailed methodology for the gravimetric determination of the aqueous

solubility of an inorganic salt like ammonium dihydrogen arsenate. This method is a standard

and reliable technique for establishing solubility data.[2]

Objective: To determine the solubility of ammonium dihydrogen arsenate in water at a

specific temperature.

Materials and Apparatus:

Ammonium dihydrogen arsenate (solid, crystalline)

Distilled or deionized water

Thermostatic water bath

Erlenmeyer flask with a stopper

Analytical balance (accurate to ±0.001 g)

Volumetric pipette (e.g., 10 mL or 25 mL)

Evaporating dish

Drying oven

Filtration apparatus (e.g., filter paper and funnel or a syringe filter)

Thermometer

Procedure:

Preparation of a Saturated Solution:

Place a known volume of distilled water (e.g., 50 mL) into an Erlenmeyer flask.
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Bring the flask to the desired temperature by placing it in a thermostatic water bath.

Gradually add an excess amount of ammonium dihydrogen arsenate to the water while

continuously stirring or agitating the mixture. The presence of undissolved solid at the

bottom of the flask indicates that the solution is saturated.

Allow the solution to equilibrate at the set temperature for a sufficient period (e.g., several

hours) to ensure equilibrium is reached. Continuous stirring is recommended.

Sample Withdrawal:

Once equilibrium is established, cease stirring and allow the undissolved solid to settle.

Carefully withdraw a precise volume of the clear supernatant (the saturated solution) using

a volumetric pipette. To avoid transferring any solid particles, a filter can be used during

this step.

Gravimetric Analysis:

Accurately weigh a clean, dry evaporating dish (W₁).

Transfer the known volume of the saturated solution from the pipette into the pre-weighed

evaporating dish.

Weigh the evaporating dish containing the solution (W₂).

Carefully evaporate the water from the solution by placing the evaporating dish in a drying

oven set to a temperature that will not cause decomposition of the salt (e.g., 100-110°C).

Once all the water has evaporated, continue to dry the dish in the oven until a constant

weight is achieved. This is confirmed by repeated weighings until two consecutive

measurements are identical.

After cooling to room temperature in a desiccator, weigh the evaporating dish with the dry

salt residue (W₃).

Calculation of Solubility:
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Mass of the dissolved salt = W₃ - W₁

Mass of the water in the sample = W₂ - W₃

Assuming the density of water at the experimental temperature, calculate the volume of

water. For simplicity, the density can often be approximated as 1.0 g/mL.

The solubility is then calculated as the mass of the dissolved salt per 100 mL of water.

Visualization of Experimental Workflow
The following diagram illustrates the key stages of the gravimetric method for determining the

solubility of ammonium dihydrogen arsenate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b083941?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of Saturated Solution

Sampling Gravimetric Analysis

Calculation

Add excess NH4H2AsO4 to H2O in a flask

Equilibrate at constant temperature with stirring

Allow undissolved solid to settle

Withdraw a known volume of clear supernatant

Transfer supernatant to the dish and weigh (W2)

Weigh a clean, dry evaporating dish (W1)

Evaporate water in a drying oven

Dry to a constant weight and re-weigh (W3)

Calculate mass of salt (W3 - W1) Calculate mass of water (W2 - W3)

Determine solubility (g/100 mL)

Click to download full resolution via product page

Gravimetric method workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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